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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B15579336 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are critical for ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the proper disposal of

SGI-7079, a selective Axl kinase inhibitor. Given that specific safety data sheets (SDS) with

detailed disposal protocols are not always publicly available for research compounds, these

guidelines are based on established best practices for the disposal of potent, biologically active

small molecules and kinase inhibitors.

Core Principles of SGI-7079 Disposal
SGI-7079, like other potent kinase inhibitors, should be treated as hazardous chemical waste.

Under no circumstances should it be disposed of in the regular trash or down the drain.[1][2][3]

[4] All materials contaminated with SGI-7079 must also be disposed of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15579336?utm_src=pdf-interest
https://www.benchchem.com/product/b15579336?utm_src=pdf-body
https://www.benchchem.com/product/b15579336?utm_src=pdf-body
https://www.benchchem.com/product/b15579336?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_Grk5_IN_3_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15579336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Disposal Recommendation

Unused/Expired SGI-7079 (Solid)
Collect in a designated, sealed, and clearly

labeled hazardous waste container.[1]

Solutions Containing SGI-7079

Collect in a sealed, leak-proof hazardous waste

container. If dissolved in an organic solvent like

DMSO, it should be disposed of with other

organic solvent waste.[1][5]

Contaminated Labware

All contaminated items (e.g., vials, pipette tips,

gloves, weighing paper, and cleaning materials)

must be placed in a designated hazardous

waste container.[1][4]

Decontamination Materials

Wipes and other materials used for

decontaminating surfaces that have come into

contact with SGI-7079 should be disposed of as

hazardous waste.[1]

Step-by-Step Disposal Protocol
Adherence to a strict protocol is necessary to manage the disposal of SGI-7079 and associated

waste safely.

Segregation of Waste: At the point of generation, immediately separate all waste

contaminated with SGI-7079 from other laboratory waste streams. This includes the pure

compound, solutions, and all contaminated consumables.[1]

Containment:

Solid Waste: Place unused SGI-7079 powder and any contaminated solid materials into a

designated, durable, and sealable hazardous waste container.[1]

Liquid Waste: Collect all solutions containing SGI-7079 in a dedicated, leak-proof, and

shatter-resistant container. Solutions of SGI-7079 in solvents like DMSO should be

collected with other organic solvent waste.[5]
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Labeling: Clearly and accurately label all hazardous waste containers. The label must

include:

The words "Hazardous Waste".[1][6]

The full chemical name: "SGI-7079".[1]

The primary hazard(s) associated with the waste (e.g., Toxic).[6]

The date when waste was first added to the container.[6]

Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[6][7]

Ensure that containers are kept closed except when adding waste.[3]

Segregate SGI-7079 waste from incompatible chemicals to prevent any adverse reactions.

[3][6]

Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with

SGI-7079. A common practice is to wipe surfaces with a suitable solvent (such as 70%

ethanol) followed by a cleaning agent.[1]

Dispose of all cleaning materials (wipes, absorbents, etc.) as hazardous waste.[1]

Disposal Request:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[1][7]

Do not attempt to dispose of this waste through standard municipal channels.[1]

Disposal Workflow Diagram
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The following diagram illustrates the procedural flow for the safe disposal of SGI-7079.
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Workflow for the safe disposal of SGI-7079.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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